Cas no 1804314-95-1 (4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-sulfonamide)

• Product Name: 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-sulfonamide
• CAS No: 1804314-95-1
• MF: C₇H₇F₃N₂O₅S
• MW: 288.201091051102
• CID: 4830437
• Update Time: 2025-10-30

4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-sulfonamide

• Inchi： 1S/C7H7F3N2O5S/c1-16-5-3(13)2-4(18(11,14)15)12-6(5)17-7(8,9)10/h2H,1H3,(H,12,13)(H2,11,14,15)
• InChI Key： ZJWBFCRNPCXUNT-UHFFFAOYSA-N
• SMILES： S(C1=CC(C(=C(N1)OC(F)(F)F)OC)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 528
• XLogP3: 0.5
• Topological Polar Surface Area: 116

Additional information on 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-sulfonamide

Comprehensive Overview of 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1804314-95-1)

The compound 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1804314-95-1) is a specialized sulfonamide derivative with a unique pyridine backbone. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its distinct structural features, including the trifluoromethoxy and sulfonamide functional groups. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced bioavailability and metabolic stability. The presence of the trifluoromethoxy group in this compound is particularly noteworthy, as it often improves lipophilicity and binding affinity to biological targets. This aligns with the growing trend in medicinal chemistry to incorporate fluorine-containing moieties into lead compounds to optimize their pharmacokinetic properties.

From a synthetic chemistry perspective, 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-sulfonamide poses interesting challenges and opportunities. The sulfonamide group is a versatile handle for further functionalization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. This flexibility makes it a valuable intermediate for developing novel small-molecule therapeutics, a hot topic in the pharmaceutical industry as companies seek to address unmet medical needs.

Environmental and sustainability considerations are also shaping research around this compound. With increasing regulatory pressure on persistent organic pollutants, the biodegradability and ecological impact of fluorinated compounds have become critical evaluation parameters. Interestingly, the pyridine-sulfonamide core of this molecule may offer advantages in this regard compared to more traditional fluorinated structures, making it an attractive candidate for green chemistry initiatives.

The analytical characterization of CAS No. 1804314-95-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the structure and purity of the compound, especially given the complexity introduced by multiple functional groups. Recent advancements in computational chemistry have also enabled more accurate predictions of its physicochemical properties and potential biological activities.

In the context of drug discovery, this compound's hydrogen bond donor/acceptor profile makes it particularly interesting for targeting protein-protein interactions (PPIs), a challenging but promising area in pharmacological research. The pharmaceutical industry's growing focus on undruggable targets has increased the value of such structurally complex molecules that can modulate difficult biological pathways.

From a commercial perspective, the synthesis and supply of 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-sulfonamide require specialized expertise in organofluorine chemistry. The compound's market potential is closely tied to developments in personalized medicine and targeted therapies, where multi-functional scaffolds like this one play increasingly important roles. Current market analyses suggest growing demand for such high-value intermediates in the pharmaceutical sector.

Quality control aspects of this compound are particularly stringent due to its potential use in drug development. Regulatory guidelines emphasize the need for rigorous impurity profiling and stability testing, especially for compounds containing sulfonamide moieties. These requirements have led to the development of specialized analytical methods tailored to this specific chemical structure.

Looking forward, the scientific community anticipates that derivatives of 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-sulfonamide may find applications beyond traditional pharmaceuticals. Emerging fields such as chemical biology and molecular probes could benefit from its unique structural features. Additionally, its potential in agricultural chemistry is being explored, particularly in the development of novel crop protection agents with improved environmental profiles.

The intellectual property landscape surrounding this compound and its analogs is becoming increasingly competitive. Patent analysis reveals growing interest in pyridine sulfonamide derivatives across multiple therapeutic areas, reflecting their versatility as privileged structures in medicinal chemistry. This trend underscores the importance of continuous innovation in the design and synthesis of such molecules.

From a safety perspective, proper handling procedures for CAS No. 1804314-95-1 follow standard laboratory protocols for sulfonamide-containing compounds. While not classified as hazardous under current regulations, appropriate personal protective equipment is recommended during research activities. The compound's material safety data sheet provides detailed guidance on storage conditions and handling precautions.

In conclusion, 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-sulfonamide represents an intriguing case study in modern heterocyclic chemistry. Its combination of multiple functional groups on a pyridine scaffold offers numerous possibilities for chemical modification and biological evaluation. As research continues to uncover new applications for such multi-functional heterocycles, this compound is likely to remain an important subject of investigation in both academic and industrial settings.